Cas no 717119-80-7 (Biotin-PEG2-OH)

Biotin-PEG2-OH structure

Product Name:Biotin-PEG2-OH

CAS No:717119-80-7

MF:C₁₄H₂₅N₃O₄S

MW:331.431002378464

CID:3030002

PubChem ID:87535469

Update Time:2024-10-27

Biotin-PEG2-OH Chemical and Physical Properties

Names and Identifiers

- 1H-Thieno[3,4-d]iMidazole-4-pentanaMide, hexahydro-N-[2-(2-hydroxyethoxy)ethyl]-2-oxo-, (3aS,4S,6aR)-
- (3aS,4S,6aR)-Hexahydro-N-[2-(2-hydroxyethoxy)ethyl]-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
- Biotin-PEG2-OH
- N-[2-(2-Hydroxyethoxy)ethyl]-biotinamide
- MS-21710
- 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-[2-(2-hydroxyethoxy)ethyl]pentanamide
- Biotin-PEG-OH, MW 1,000
- 717119-80-7
- Biotin-PEG-OH, MW 2,000
- Biotin-PEG-OH, MW 10K
- BP-26039
- Biotin-PEG-OH, MW 10,000
- AKOS026745677
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(2-hydroxyethoxy)ethyl]pentanamide
- BP-26038
- BP-26036
- A1-06637
- BIOTIN-PEG2-ALCOHOL
- DA-59927
- Biotin-PEG-OH, MW 3,400
- (+)-Biotin-PEG2-OH
- BP-26037
- CS-0116269
- SCHEMBL3498955
- Biotin-PEG-OH, MW 5,000
- C90658
- HY-135911
- BP-26040
- N-(2-(2-Hydroxyethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
- Inchi： 1S/C14H25N3O4S/c18-6-8-21-7-5-15-12(19)4-2-1-3-11-13-10(9-22-11)16-14(20)17-13/h10-11,13,18H,1-9H2,(H,15,19)(H2,16,17,20)/t10-,11-,13-/m0/s1
- InChI Key： MWHYGWKFNDLVJC-GVXVVHGQSA-N
- SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCOCCO

Computed Properties

Exact Mass: 331.15657746g/mol
Monoisotopic Mass: 331.15657746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 125Å²

Biotin-PEG2-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YX041-100mg	Biotin-PEG2-OH	717119-80-7	97%	100mg	￥1209.0	2022-09-28
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBC-3-1g	Biotin-PEG2-OH	717119-80-7	>98.00%	1g	¥1500.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBC-3-250mg	Biotin-PEG2-OH	717119-80-7	>98.00%	250mg	¥650.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBC-3-500mg	Biotin-PEG2-OH	717119-80-7	>98.00%	500mg	¥1000.0	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B936201-1g	Biotin-PEG2-OH	717119-80-7	95%	1g	￥15,451.20	2022-09-29
MedChemExpress	HY-135911-100mg	Biotin-PEG2-OH	717119-80-7	≥98.0%	100mg	￥855	2025-04-16
MedChemExpress	HY-135911-250mg	Biotin-PEG2-OH	717119-80-7	≥98.0%	250mg	￥1111	2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YX041-100mg	Biotin-PEG2-OH	717119-80-7	97%	100mg	¥856.3	2023-08-31
Chemenu	CM340797-1g	Biotin-PEG2-OH	717119-80-7	95%+	1g	$226	2024-07-24
Key Organics Ltd	MS-21710-0.5G	1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-N-[2-(2-hydroxyethoxy)ethyl]-2-oxo-, (3aS,4S,6aR)-	717119-80-7	>95%	0.5g	£1303.00	2025-02-08

Biotin-PEG2-OH Production Method

Production Method 1

58-85-5

717119-80-7

Reaction Conditions

1.1R:Diimidazolyl ketone, S:DMF, 3 h, rt
1.2S:DMF, 12 h, rt

Reference

: Mechanistic Investigation on Copper-Arylacetylide Polymerization and Sensing Applications

By Liang, Quanduo et al, Angewandte Chemie, 2021, 60(33), 18014-18021

Production Method 2

58-85-5

717119-80-7

Reaction Conditions

1.1R:Et3N, R:PPh3, S:DMF, 5 min, rt
1.2R:CCl4, rt; 2.5 h, rt

Reference

: Synthesis of 18F-labeled biotin analogues

By Blom, Elisabeth et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2011, 54(10), 681-683

Production Method 3

58-85-5

717119-80-7

Reaction Conditions

1.1R:Diimidazolyl ketone

Reference

: Highly Sensitive Detection of Protein Toxins by Surface Plasmon Resonance with Biotinylation-Based Inline Atom Transfer Radical Polymerization Amplification

By Liu, Ying et al, Analytical Chemistry (Washington, 2010, 82(9), 3679-3685

Production Method 4

58-85-5

717119-80-7

Reaction Conditions

1.1R:Diimidazolyl ketone, S:DMF, 16 h, rt

Reference

: Tandem Wittig/Diels-Alder diversification of genetically encoded peptide libraries

By Triana, Vivian and Derda, Ratmir, Organic & Biomolecular Chemistry, 2017, 15(37), 7869-7877

Production Method 5

58-85-5

717119-80-7

Reaction Conditions

1.1R:N-Hydroxysuccinimide, R:EtN=C=N(CH2)3NMe2 •HCl, S:DMF, 3 h, rt
1.2R:EtN(Pr-i)2, 14 h, rt

Reference

: Turn-ON fluorescent affinity labeling using a small bifunctional O-nitrobenzoxadiazole unit

By Yamaguchi, Takao et al, Chemical Science, 2014, 5(3), 1021-1029

Production Method 6

58-85-5

717119-80-7

Reaction Conditions

1.1S:DMF, S:AcOH, overnight, 21°C
1.2R:Na+ •(AcO)3BH-, 6 h, 21°C
1.3R:Piperidine, S:DMF, 10 min, rt, neutralized
2.1R:i-PrN=C=NPr-i, R:1-Benzotriazolol, S:DMF, overnight, 21°C

Reference

: Novel preloaded resins for solid-phase biotinylation of carboxylic acids

By Cankarova, Nadezda et al, Tetrahedron Letters, 2011, 52(44), 5782-5788

Production Method 7

58-85-5

717119-80-7

Reaction Conditions

1.1R:Diimidazolyl ketone, S:DMF, 3 h, rt
1.2S:DMF, 12 h, rt

Reference

: Determination of the bioavailability of biotin conjugated onto shell crosslinked nanoparticles

By Qi, Kai et al, Journal of the American Chemical Society, 2004, 126(21), 6599-6607